2-[(2,4-Difluorophenyl)methoxy]-1,3-thiazole

• IUPAC Name: 2-[(2,4-difluorophenyl)methoxy]-1,3-thiazole
• InChI: InChI=1S/C10H7F2NOS/c11-8-2-1-7(9(12)5-8)6-14-10-13-3-4-15-10/h1-5H,6H2
• InChI Key: MVDFAVFXHREIKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)COC2=NC=CS2
• Molecular Formula: C10H7F2NOS
• Molecular Weight: 227.23 g/mol

Description

The compound “2-[(2,4-Difluorophenyl)methoxy]-1,3-thiazole” is a chemical compound that contains a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen. It also contains a methoxy group and a 2,4-difluorophenyl group.

Mechanism of Action

Mode of Action

The presence of the difluorophenyl and thiazole groups in its structure suggests that it may interact with biological targets through hydrogen bonding, aromatic stacking, or other non-covalent interactions .

Pharmacokinetics

The compound’s solubility, permeability, metabolic stability, and other pharmacokinetic properties would need to be assessed to determine its bioavailability .

Action Environment

Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s activity .

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2,4-Difluorophenyl)methoxy]-1,3-thiazole in lab experiments include its high potency and selectivity, as well as its ability to penetrate cell membranes and target specific biological pathways. However, its limitations include its potential toxicity and side effects, as well as its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the research on 2-[(2,4-Difluorophenyl)methoxy]-1,3-thiazole. One direction is to explore its potential applications in drug discovery, particularly in the development of new anticancer and antimicrobial agents. Another direction is to investigate its mechanism of action in more detail, particularly in relation to its effects on specific signaling pathways and enzymes. In addition, further studies are needed to evaluate its safety and toxicity in vivo, as well as its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of 2-[(2,4-Difluorophenyl)methoxy]-1,3-thiazole has been reported in various studies. One of the most common methods involves the reaction of 2,4-difluorobenzaldehyde with 2-aminothiophenol in the presence of a catalyst such as sodium hydroxide or potassium carbonate. The reaction mixture is heated under reflux for several hours, and the product is obtained after purification using column chromatography.

Scientific Research Applications

2-[(2,4-Difluorophenyl)methoxy]-1,3-thiazole has been studied extensively for its potential applications in various fields. In medicinal chemistry, it has been reported to exhibit anticancer, anti-inflammatory, and antimicrobial activities. It has also been studied for its potential use as an insecticide and herbicide. In addition, it has been used as a ligand in coordination chemistry, and as a fluorescent probe in analytical chemistry.